Cas no 18670-38-7 (Butanedioic acid, 1,4-bis[2-[(phenylamino)thioxomethyl]hydrazide])

• Product Name: Butanedioic acid, 1,4-bis[2-[(phenylamino)thioxomethyl]hydrazide]
• CAS No: 18670-38-7
• MF: C₁₈H₂₀N₆O₂S₂
• MW: 416.520400047302
• MDL: MFCD02150040
• CID: 234555
• PubChem ID: 3971506
• Update Time: 2025-10-22

Butanedioic acid, 1,4-bis[2-[(phenylamino)thioxomethyl]hydrazide] Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, 1,4-bis[2-[(phenylamino)thioxomethyl]hydrazide]
• 4,4'-diphenyl-1,1'-succinyl-bis-thiosemicarbazide
• 4,4'-Diphenylbis-succinylthiosemicarbazide
• AC1N0ZR0
• AG-B-07627
• CTK7G8536
• KB-122778
• N-(((PHENYLAMINO)THIOXOMETHYL)AMINO)-N'-(((PHENYLAMINO)THIOXOMETHYL)AMINO)BUTANE-1,4-DIAMIDE
• NSC89229
• AKOS003412044
• N,N'-bis[(phenylcarbamothioyl)amino]butanediamide
• NSC-89229
• DTXSID10398309
• 1-[[4-oxo-4-[2-(phenylcarbamothioyl)hydrazinyl]butanoyl]amino]-3-phenylthiourea
• MS-8588
• 18670-38-7
• MFCD02150040

• MDL： MFCD02150040
• Inchi： 1S/C18H20N6O2S2/c25-15(21-23-17(27)19-13-7-3-1-4-8-13)11-12-16(26)22-24-18(28)20-14-9-5-2-6-10-14/h1-10H,11-12H2,(H,21,25)(H,22,26)(H2,19,23,27)(H2,20,24,28)
• InChI Key： YFPLEDMOIVNQFF-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1)NNC(CCC(NNC(NC1C=CC=CC=1)=S)=O)=O

Computed Properties

• Exact Mass: 416.108915
• Monoisotopic Mass: 416.108915
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 171
• XLogP3: 1.7

Experimental Properties

• Density: 1.413
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.726

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Butanedioic acid, 1,4-bis[2-[(phenylamino)thioxomethyl]hydrazide]

Research Brief on Butanedioic acid, 1,4-bis[2-[(phenylamino)thioxomethyl]hydrazide (CAS: 18670-38-7)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of Butanedioic acid, 1,4-bis[2-[(phenylamino)thioxomethyl]hydrazide (CAS: 18670-38-7) as a promising compound with potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest studies, methodologies, and findings related to this compound, offering valuable insights for researchers and professionals in the field.

The compound, characterized by its unique hydrazide and thioxomethyl functional groups, has been the subject of extensive investigation due to its potential as a chelating agent and its role in metal ion coordination. Recent studies have explored its applications in drug development, particularly in the design of novel metallodrugs for cancer therapy. The ability of this compound to form stable complexes with transition metals has opened new avenues for targeted drug delivery and enhanced therapeutic efficacy.

One of the key findings from recent research is the compound's ability to modulate oxidative stress pathways. In vitro studies have demonstrated that Butanedioic acid, 1,4-bis[2-[(phenylamino)thioxomethyl]hydrazide can effectively scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage. This property is particularly relevant in the context of neurodegenerative diseases and aging, where oxidative stress plays a critical role in disease progression.

Another area of interest is the compound's potential as an antimicrobial agent. Preliminary studies have shown that it exhibits significant activity against a range of bacterial and fungal pathogens, including drug-resistant strains. The mechanism of action appears to involve disruption of microbial cell membranes and inhibition of essential enzymatic processes. These findings suggest that this compound could be a valuable addition to the arsenal of antimicrobial agents, especially in the face of rising antibiotic resistance.

In terms of synthetic methodologies, recent advancements have focused on optimizing the production of Butanedioic acid, 1,4-bis[2-[(phenylamino)thioxomethyl]hydrazide to improve yield and purity. Green chemistry approaches, such as solvent-free reactions and catalytic methods, have been successfully employed to reduce environmental impact and enhance efficiency. These developments are crucial for scaling up production and facilitating further research and clinical applications.

Despite these promising findings, challenges remain in the development and application of this compound. Issues such as bioavailability, toxicity, and long-term stability need to be addressed through further preclinical and clinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of Butanedioic acid, 1,4-bis[2-[(phenylamino)thioxomethyl]hydrazide in medicine.

In conclusion, the latest research on Butanedioic acid, 1,4-bis[2-[(phenylamino)thioxomethyl]hydrazide (CAS: 18670-38-7) underscores its multifaceted potential in chemical biology and medicinal chemistry. From its role in metal ion coordination to its applications in oxidative stress modulation and antimicrobial therapy, this compound represents a promising candidate for future drug development. Continued research and innovation will be key to translating these findings into practical therapeutic solutions.